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Compound of Interest

Compound Name: 1-Deacetylnimbolinin B

Cat. No.: B15562761

In-Depth Technical Guide to 1-
Deacetylnimbolinin B

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Deacetylnimbolinin B is a nimbolinin-type limonoid, a class of highly oxygenated
nortriterpenoids, isolated from the fruits of Melia toosendan. Limonoids as a chemical class are
recognized for a wide array of biological activities, including insecticidal, antifungal, and
cytotoxic properties. This technical guide provides a comprehensive overview of the available
data on 1-Deacetylnimbolinin B, including its chemical properties, and contextualizes its
potential biological activities based on the broader understanding of limonoids from the Melia
genus. While specific in-depth studies on 1-Deacetylnimbolinin B are limited, this guide
consolidates the existing information and outlines potential avenues for future research and

drug development.

Chemical and Physical Properties

1-Deacetylnimbolinin B is a structurally complex natural product. Its fundamental chemical
and physical characteristics are summarized below for reference in experimental design and
data interpretation.
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Property Value Citation

CAS Number 76689-98-0 [1][2]13]

Molecular Formula C33H4409 [4]

Molecular Weight 584.70 g/mol [1114]
Fruits of Melia toosendan Sieb.

Source [2][4](5]
et Zucc.

Chemical Class Limonoid (Nimbolinin-type) [4]

Potential Biological Activities

While direct and extensive studies on the biological activities of 1-Deacetylnimbolinin B are
not widely published, the known activities of related limonoids from the Melia genus provide a
strong indication of its potential therapeutic and agrochemical applications.[4]

Cytotoxic Activity

Limonoids isolated from Melia toosendan have demonstrated cytotoxic effects against various
cancer cell lines.[6] Although specific studies on 1-Deacetylnimbolinin B are lacking, it is
plausible that it shares similar antiproliferative properties. The general mechanism for related
compounds often involves the induction of apoptosis and cell cycle arrest.

Antifungal Activity

The classification of 1-Deacetylnimbolinin B as an antifungal limonoid suggests its potential to
inhibit the growth of pathogenic fungi.[4] The mechanisms of action for antifungal limonoids can
vary but may include disruption of the fungal cell membrane and interference with essential
metabolic pathways.[7]

Insecticidal Activity

Limonoids are well-documented for their insecticidal and antifeedant properties.[5] These
effects are often attributed to the disruption of insect growth and development, as well as direct
toxicity. Given its origin, 1-Deacetylnimbolinin B is likely to exhibit some level of insecticidal
activity.
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Experimental Protocols

Detailed experimental protocols for assessing the biological activity of 1-Deacetylnimbolinin B
are not readily available in the literature. However, established methodologies for evaluating
the cytotoxic, antifungal, and insecticidal activities of natural products can be adapted.

Isolation and Purification of 1-Deacetylnimbolinin B

A general protocol for the isolation of limonoids from Melia toosendan involves solvent
extraction and chromatographic separation.

Workflow for Isolation and Purification

Solvent Extraction Liquid-Liquid Partitioning Column Chromatography High-Performance Liquid
(e.g., Ethanol) (e.g., with Dichloromethane) (Silica Gel) Chromatography (HPLC)

Click to download full resolution via product page

A generalized workflow for the isolation of 1-Deacetylnimbolinin B.

A study by Kim et al. (2023) describes a bioassay-guided fractionation approach for isolating
active compounds from Melia toosendan fructus, which can be adapted for 1-
Deacetylnimbolinin B.[8] This involves initial extraction with 70% ethanol, followed by
fractionation with dichloromethane, and subsequent purification using silica gel
chromatography and HPLC.[8]

Analytical Characterization

Ultra-High-Performance Liquid Chromatography coupled with Electrospray lonization
Quadrupole Time-of-Flight Mass Spectrometry (UPLC-ESI-Q-TOF-MS) is a powerful technique
for the identification and characterization of constituents in plant extracts.

UPLC-ESI-Q-TOF-MS Analysis Protocol A published method for the analysis of chemical
constituents from the water extract of Toosendan Fructus identified 1-Deacetylnimbolinin B.[2]
The key parameters are summarized below:
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Parameter Specification

ACQUITY HSS T3 reverse phase column (2.1

Column
mm x 100 mm, 1.8 um)
_ Acetonitrile and 0.1% formic acid (gradient
Mobile Phase )
elution)
Flow Rate 0.4 mL/min
lonization Electrospray lonization (ESI)
Detection Positive and Negative lon Modes

Potential Signaling Pathways

The precise signaling pathways modulated by 1-Deacetylnimbolinin B have not been
elucidated. However, based on the activities of other natural products with similar biological
effects, several pathways can be hypothesized as potential targets.

Hypothesized Signaling Pathway Interactions

1-Deacetylnimbolinin B

[ / / Potential S‘igmfing Pathwz}s\

Apoptosis Pathways CeII Cycle Regulatlon
(e.g., Caspase Activation) e g., CDK Inhlbmon) Membrane Integrity Metabolic Disruption Growth Regulation Neurotoxmny

Bio oglcal Activity

Cytotoxicity Antlfungal Insecticidal

Click to download full resolution via product page

Potential signaling pathways modulated by 1-Deacetylnimbolinin B.
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For instance, cytotoxic compounds often exert their effects through the activation of apoptotic
pathways (e.g., involving caspases) or by inducing cell cycle arrest. Antifungal agents
frequently target the fungal cell wall or membrane, or interfere with essential metabolic
processes. Insecticidal compounds can act as neurotoxins or disrupt growth and development.
Further research is required to determine which, if any, of these pathways are specifically
affected by 1-Deacetylnimbolinin B.

Future Directions

The current body of knowledge on 1-Deacetylnimbolinin B is foundational but highlights
significant opportunities for further investigation. Key areas for future research include:

o Comprehensive Biological Screening: Systematic evaluation of the cytotoxic, antifungal, and
insecticidal activities of purified 1-Deacetylnimbolinin B.

e Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways affected by this compound.

o Structure-Activity Relationship (SAR) Studies: Synthesis of analogues to identify key
structural features responsible for its biological activities.

 In Vivo Efficacy and Toxicity Profiling: Assessment of the therapeutic potential and safety of
1-Deacetylnimbolinin B in animal models.

Conclusion

1-Deacetylnimbolinin B is a promising natural product from Melia toosendan with potential
applications in medicine and agriculture. While specific data on this compound remains scarce,
its classification as a limonoid suggests a range of biological activities that warrant further
investigation. This technical guide serves as a starting point for researchers and drug
development professionals interested in exploring the full potential of this intriguing molecule.
The detailed methodologies and hypothesized pathways presented herein provide a framework
for future studies aimed at unlocking the therapeutic and practical applications of 1-
Deacetylnimbolinin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

